2-[Methyl-[2-(1,3-thiazol-4-yl)acetyl]amino]propanoic acid

• IUPAC Name: 2-[methyl-[2-(1,3-thiazol-4-yl)acetyl]amino]propanoic acid
• InChI: InChI=1S/C9H12N2O3S/c1-6(9(13)14)11(2)8(12)3-7-4-15-5-10-7/h4-6H,3H2,1-2H3,(H,13,14)
• InChI Key: VEZWBRGQTUEZLS-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)O)N(C)C(=O)CC1=CSC=N1
• Molecular Formula: C9H12N2O3S
• Molecular Weight: 228.27 g/mol

Description

2-[Methyl-[2-(1,3-thiazol-4-yl)acetyl]amino]propanoic acid, also known as MTAA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. The compound is a thiazole-containing amino acid derivative that is synthesized using specific methods.

Mechanism of Action

The mechanism of action of 2-[Methyl-[2-(1,3-thiazol-4-yl)acetyl]amino]propanoic acid is not yet fully understood. However, studies have suggested that it may act by inhibiting specific enzymes that are involved in cancer cell growth and proliferation. It may also act by modulating specific signaling pathways that are involved in the development and progression of neurodegenerative diseases.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to inhibit cancer cell growth and induce apoptosis in cancer cells. It has also been shown to have neuroprotective effects and improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[Methyl-[2-(1,3-thiazol-4-yl)acetyl]amino]propanoic acid in lab experiments is its potential as a lead compound for the development of new drugs. It has been shown to exhibit promising activity in various areas of research. However, one of the limitations of using this compound is its limited solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on 2-[Methyl-[2-(1,3-thiazol-4-yl)acetyl]amino]propanoic acid. One area of research is the development of more efficient synthesis methods that can produce larger quantities of the compound. Another area of research is the investigation of the compound's potential as a therapeutic agent for various diseases. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential interactions with other compounds.

Synthesis Methods

2-[Methyl-[2-(1,3-thiazol-4-yl)acetyl]amino]propanoic acid is synthesized using a specific method that involves the reaction of 2-amino-3-methylbutanoic acid with 2-bromoacetylthiazole. The reaction is carried out in the presence of a base such as potassium carbonate and a solvent such as dimethylformamide. The resulting product is then purified using various techniques such as column chromatography and recrystallization.

Scientific Research Applications

2-[Methyl-[2-(1,3-thiazol-4-yl)acetyl]amino]propanoic acid has been studied extensively for its potential applications in various areas of scientific research. One of the key areas of application is in the development of new drugs. This compound has been shown to exhibit promising anticancer activity in vitro and in vivo. It has also been studied for its potential use in the treatment of Alzheimer's disease and other neurodegenerative disorders.